Cas no 72811-73-5 (4-(3-Methylphenyl)amino-3-pyridinesulfonamide)

• Product Name: 4-(3-Methylphenyl)amino-3-pyridinesulfonamide
• CAS No: 72811-73-5
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• MDL: MFCD00661332
• CID: 59384
• PubChem ID: 253661668
• Update Time: 2025-10-31

4-(3-Methylphenyl)amino-3-pyridinesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(m-Tolylamino)pyridine-3-sulfonamide
• 4-(3-METHYLPHENYL)AMINO-3-PYRIDINESULFONAMIDE (SMPAP)
• 4-(3'-Methylphenyl)amino-3-pyridinesulfonamide
• 4-[(3-Methylphenyl)amino]-3-pyridinesulfonamide
• 4-(3-Methylphenyl)Amino-3-Pyridinesulfonamide
• 3-SULFONAMIDO-4-(3-METHYLANILINO)-PYRIDINE
• 4-(3-methylanilino)pyridine-3-sulfonamide
• 4-[(3-Methylphenyl)amino]pyridine-3-sulfonamide
• TorseMide Related CoMpound A
• 4-(3-Methylphenyl)aminopyridine-3-sulfonamide
• 4-(3-Methylphenyl)amino-3-sulfamoylpyridine
• 4-(m-Tolylamino)-3-sulfamoylpyridine
• 3-Sulfonamido-4-(3-methylanilino)pyridine
• BM 960102
• 4-(3-Methylphenyl)amino-3-Pyridine Sulfonamide
• DTXSID40223135
• AC-2050
• SCHEMBL2876602
• NS00004294
• EC 615-805-8
• 4-(-3-Methylphenyl)amino-3-pyridinesulfonamide
• CK-0211
• 4-((3-Methylphenyl)amino)-3-pyridinesulfonamide
• UNII-7GN70NEN27
• A837631
• MFCD00661332
• Q27268264
• CHEMBL1890160
• AKOS015889810
• 4-(3-methylphenylamino)-3-pyridine-sulphonamide
• SMR000476525
• 4-(3-methylanilino)-3-pyridinesulfonamide
• 3-Pyridinesulfonamide, 4-((3-methylphenyl)amino)-
• AJ-333/25006115
• TORASEMIDE IMPURITY B [EP IMPURITY]
• BCP11204
• 3-Pyridinesulfonamide, 4-[(3-methylphenyl)amino]-
• ZXPCUGWAKUIOOF-UHFFFAOYSA-N
• SY053093
• 4-(3-toluidino)pyridine-3-sulfonamide
• CS-W012463
• 72811-73-5
• MLS001180446
• HMS2804F17
• FT-0641424
• 7GN70NEN27
• BM-960102
• T3007
• STL451287
• DB-002539
• 4-(3-Methylphenyl)amino-3-pyridinesulfonamide

• MDL： MFCD00661332
• Inchi： 1S/C12H13N3O2S/c1-9-3-2-4-10(7-9)15-11-5-6-14-8-12(11)18(13,16)17/h2-8H,1H3,(H,14,15)(H2,13,16,17)
• InChI Key： ZXPCUGWAKUIOOF-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1NC1C=CC=C(C)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 263.07300
• Monoisotopic Mass: 263.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.5A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.357
• Melting Point: 169.0 to 173.0 deg-C
• Boiling Point: 475.8°C at 760 mmHg
• Flash Point: 241.5 °C
• Refractive Index: 1.641?
• PSA: 93.46000
• LogP: 3.63510
• Sensitiveness: Sensitive to heat

4-(3-Methylphenyl)amino-3-pyridinesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 4-(3-Methylphenyl)amino-3-pyridinesulfonamide

Comprehensive Overview of 4-(3-Methylphenyl)amino-3-pyridinesulfonamide (CAS No. 72811-73-5)

4-(3-Methylphenyl)amino-3-pyridinesulfonamide, identified by its CAS number 72811-73-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a pyridine ring with a 3-methylphenyl substituent, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a potential kinase inhibitor, a class of compounds that has revolutionized cancer treatment in recent years.

The compound's sulfonamide group (-SO₂NH₂) is a key structural feature that enhances its biological activity and binding affinity to various enzyme targets. This moiety is commonly found in many FDA-approved drugs, including diuretics and antibiotics, making 4-(3-Methylphenyl)amino-3-pyridinesulfonamide a valuable scaffold for medicinal chemistry. Recent studies have explored its potential in addressing drug-resistant bacterial infections, a growing concern in global healthcare systems.

From a synthetic chemistry perspective, the preparation of CAS 72811-73-5 involves multi-step organic transformations that require precise control of reaction conditions. The compound's amino-pyridine core structure offers multiple sites for further chemical modifications, allowing researchers to create diverse analogs for structure-activity relationship (SAR) studies. This flexibility makes it particularly valuable in combinatorial chemistry approaches for drug discovery.

In the context of current research trends, 4-(3-Methylphenyl)amino-3-pyridinesulfonamide has been investigated for its potential applications in personalized medicine. With the rise of precision oncology, compounds like this that can target specific molecular pathways are becoming increasingly important. The 3-methylphenyl moiety in particular may influence the compound's pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical factors in drug development.

Analytical characterization of 72811-73-5 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for ensuring the compound's purity and structural integrity, especially when used in biological assays. The growing demand for high-quality reference standards in pharmaceutical research has increased interest in reliable synthesis and characterization protocols for this compound.

From a commercial perspective, 4-(3-Methylphenyl)amino-3-pyridinesulfonamide is primarily supplied to research institutions and pharmaceutical companies engaged in early-stage drug discovery. The compound's market availability is influenced by factors such as synthetic complexity, purity requirements, and intellectual property considerations. Researchers often search for alternative names or related structures when sourcing this material, including terms like "3-pyridinesulfonamide derivatives" or "N-(3-methylphenyl)pyridine-3-sulfonamide".

Environmental and safety considerations for handling CAS 72811-73-5 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. The compound's material safety data sheet (MSDS) provides detailed information about storage conditions, typically recommending protection from moisture and light to maintain stability.

Future research directions for 4-(3-Methylphenyl)amino-3-pyridinesulfonamide may explore its potential in emerging therapeutic areas such as neurodegenerative diseases or metabolic disorders. The compound's ability to modulate specific biological pathways could make it valuable for addressing unmet medical needs. Additionally, computational chemistry approaches using artificial intelligence are being employed to predict new applications and optimize its molecular structure for enhanced activity and selectivity.

In summary, 4-(3-Methylphenyl)amino-3-pyridinesulfonamide (72811-73-5) represents an important building block in medicinal chemistry with diverse research applications. Its unique structural features and potential biological activities continue to make it a subject of scientific investigation, particularly in the context of targeted therapies and drug discovery innovations. As research methodologies advance, this compound may play an increasingly significant role in the development of novel therapeutic agents.